Cas no 162885-01-0 ((±)-Epibatidine dihydrochloride)
(±)-Epibatidine dihydrochloride is a potent nicotinic acetylcholine receptor (nAChR) agonist, derived from the skin of the Epipedobates anthonyi frog. This compound is widely utilized in neuroscience research due to its high affinity for neuronal nAChRs, making it a valuable tool for studying receptor subtypes and their physiological roles. Its dihydrochloride salt form enhances solubility and stability, facilitating precise experimental applications. (±)-Epibatidine dihydrochloride is particularly useful in pharmacological studies investigating pain pathways, addiction mechanisms, and neurodegenerative disorders. The racemic mixture allows for broader exploration of stereochemical effects on receptor binding and activity. Researchers value its consistent bioactivity and reliability in electrophysiological and behavioral assays.

162885-01-0 structure
Product name:(±)-Epibatidine dihydrochloride
(±)-Epibatidine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, hydrochloride (1:2), (1R,2R,4S)-rel-
- (+/-)-EPIBATIDINE DIHYDROCHLORIDE
- (+/-)-EPIBATIDINE DIHYDROCHLORIDE HYDRATE
- exo-(±)-2-(6-Chloro-3-pyridinyl)-7-azabicyclo[2.2.1]heptane dihydrochloride hydrate
- (±)-Epibatidine dihydrochloride
- 162885-01-0
- (1S,2S,4R)-2-(6-Chloropyridin-3-yl)-7-azabicyclo[2.2.1]heptane;dihydrochloride
- (1R,2R,4S)-Rel-2-(6-chloro-3-pyridinyl)-7-azabicyclo[2.2.1]heptane, dihydrochloride
- E98777
- (+/-)-Epibatidine (hydrochloride)
- SCHEMBL5267259
-
- Inchi: InChI=1S/C11H13ClN2.2ClH/c12-11-4-1-7(6-13-11)9-5-8-2-3-10(9)14-8;;/h1,4,6,8-10,14H,2-3,5H2;2*1H
- InChI Key: DGNNWUINALNROG-UHFFFAOYSA-N
- SMILES: Cl.Cl.ClC1=CC=C(C2CC3CCC2N3)C=N1
Computed Properties
- Exact Mass: 280.03000
- Monoisotopic Mass: 280.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9A^2
Experimental Properties
- Solubility: DMSO: >4 mg/mL
- PSA: 24.92000
- LogP: 4.27570
(±)-Epibatidine dihydrochloride Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 1
- WGK Germany:3
- Hazard Category Code: 27/28
- Safety Instruction: 28-36/37-45
-
Hazardous Material Identification:
(±)-Epibatidine dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Axon Medchem | 1076-5 mg |
(±)-Epibatidine dihydrochloride |
162885-01-0 | 99% | 5mg |
€95.00 | 2023-07-10 | |
MedChemExpress | HY-101078A-5mg |
(±)-Epibatidine dihydrochloride |
162885-01-0 | 5mg |
¥4450 | 2022-08-31 | ||
1PlusChem | 1P00AQB3-1mg |
(+/-)-EPIBATIDINE DIHYDROCHLORIDE |
162885-01-0 | ≥98% | 1mg |
$126.00 | 2024-06-19 | |
1PlusChem | 1P00AQB3-5mg |
(+/-)-EPIBATIDINE DIHYDROCHLORIDE |
162885-01-0 | ≥98% | 5mg |
$368.00 | 2024-06-19 | |
A2B Chem LLC | AE99855-25mg |
(+/-)-EPIBATIDINE DIHYDROCHLORIDE |
162885-01-0 | 99% | 25mg |
$590.00 | 2024-04-20 | |
Axon Medchem | 1076-25 mg |
(±)-Epibatidine dihydrochloride |
162885-01-0 | 99% | 25mg |
€425.00 | 2023-07-10 | |
A2B Chem LLC | AE99855-5mg |
(+/-)-EPIBATIDINE DIHYDROCHLORIDE |
162885-01-0 | 99% | 5mg |
$163.00 | 2024-04-20 | |
Axon Medchem | 1076-25mg |
(±)-Epibatidine dihydrochloride |
162885-01-0 | 99% | 25mg |
€425.00 | 2025-03-06 | |
A2B Chem LLC | AE99855-1mg |
(+/-)-EPIBATIDINE DIHYDROCHLORIDE |
162885-01-0 | ≥98% | 1mg |
$73.00 | 2024-04-20 | |
MedChemExpress | HY-101078A-10mg |
(±)-Epibatidine dihydrochloride |
162885-01-0 | 10mg |
¥4600 | 2022-08-31 |
(±)-Epibatidine dihydrochloride Related Literature
-
Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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2. Book reviews
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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